Cas no 2309469-28-9 (Tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate
• CAS No: 2309469-28-9
• MF: C₁₈H₂₇BrN₂O₃S
• MW: 431.387583017349
• CID: 6229031
• PubChem ID: 165801457
• Update Time: 2025-06-10

Tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309469-28-9
• tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate
• EN300-7429257
• Tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate

• Inchi： 1S/C18H27BrN2O3S/c1-16(2,3)24-14(22)9-23-18(15-21-13(19)10-25-15)7-6-17(11-18)5-4-8-20-12-17/h10,20H,4-9,11-12H2,1-3H3
• InChI Key： PEBFUJZLVJXZDN-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCC3(CNCCC3)C2)OCC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 430.09258g/mol
• Monoisotopic Mass: 430.09258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.7Ų

Additional information on Tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate

Research Brief on Tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate (CAS: 2309469-28-9)

The compound Tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate (CAS: 2309469-28-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, which combines a 7-azaspiro[4.5]decane scaffold with a 4-bromo-1,3-thiazol-2-yl moiety. This combination is believed to confer enhanced binding affinity and selectivity for specific biological targets, making it a promising candidate for further investigation. The tert-butyl ester group further enhances the compound's stability and bioavailability, which are critical factors in drug development.

In terms of synthesis, researchers have developed efficient routes to produce Tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate with high yields and purity. Key steps involve the coupling of the 7-azaspiro[4.5]decane core with the 4-bromo-1,3-thiazol-2-yl group, followed by the introduction of the tert-butyl ester moiety. These synthetic approaches have been optimized to minimize side reactions and improve scalability, which is essential for industrial applications.

Preliminary biological evaluations have revealed that this compound exhibits notable activity against certain enzyme targets, particularly those involved in inflammatory and oncogenic pathways. For instance, it has shown inhibitory effects on kinases that are implicated in cancer progression, suggesting its potential as a lead compound for anticancer drug development. Additionally, its interaction with other molecular targets is currently under investigation to explore its broader therapeutic potential.

Despite these promising findings, further studies are needed to fully elucidate the compound's mechanism of action, pharmacokinetics, and toxicological profile. Researchers are also exploring structural modifications to optimize its efficacy and reduce potential side effects. The ongoing research on Tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate underscores its significance in the field and highlights the need for continued investment in its development.

In conclusion, Tert-butyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate represents a promising chemical entity with potential applications in drug discovery. Its unique structural features, combined with its biological activity, make it a valuable subject for further research. As the scientific community continues to explore its properties, this compound may pave the way for the development of novel therapeutics targeting a range of diseases.